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Abstract: This document provides a comprehensive technical overview of the natural

occurrence, abundance, and characteristics of Promethium (Pm) isotopes. As the only

lanthanide with no stable isotopes, Promethium's presence in nature is exceedingly rare,

posing significant challenges and opportunities for research and application. This guide details

the natural formation pathways, summarizes isotopic data, and outlines the sophisticated

experimental protocols employed for its detection and characterization, targeting professionals

in research and drug development who may leverage its unique radioactive properties.

Introduction to Promethium
Promethium (atomic number 61) is a chemical element and a member of the lanthanide series.

[1][2] A key distinguishing feature of promethium is that all of its isotopes are radioactive.[2]

This inherent instability means that any promethium present at the formation of Earth has long

since decayed.[3] Consequently, it is exceptionally rare, with only an estimated 500-600 grams

naturally present in the Earth's crust at any given time.[2] Despite its scarcity, trace amounts

are continuously generated through natural radioactive processes.[2] Its radioactivity, while

making it difficult to study, also provides potential applications in medicine and technology.[1][4]

Natural Occurrence and Abundance
Promethium's natural abundance is minuscule, arising from two primary terrestrial sources: the

spontaneous fission of uranium and the alpha decay of europium.[2][5] Extraterrestrial
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formation has also been observed in the spectra of certain stars.[2][6]

Table 1: Summary of Natural Promethium Occurrence

Source
Pathway

Parent Isotope
Produced
Promethium
Isotope

Estimated
Abundance in
Earth's Crust

Concentration
in Pitchblende
(Uranium Ore)

Spontaneous

Fission

Uranium-238

(²³⁸U)
Various isotopes ~560 grams[2]

4 parts per

quintillion (4 x

10⁻¹⁸) by

mass[2]

Alpha Decay
Europium-151

(¹⁵¹Eu)

Promethium-147

(¹⁴⁷Pm)
~12 grams[2] Not applicable

Total Estimated
~500-600

grams[2]

Promethium Isotopes: Characteristics
There are 41 known isotopes of promethium, all of which are radioactive.[2] The most stable

and most commercially significant isotopes are detailed below.

Table 2: Key Promethium Isotopes and Their Properties
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Isotope Half-Life
Primary Decay
Mode

Notes

¹⁴⁵Pm 17.7 years[2][7]
Electron Capture (EC)

[2]

The most stable

promethium isotope. It

is the only isotope

with an experimentally

observed alpha decay.

[2]

¹⁴⁷Pm 2.62 years[1][8] Beta (β⁻) Emission

The only isotope with

practical applications,

such as in atomic

batteries and

thickness-

measurement

devices.[2][6] It is a

product of ¹⁵¹Eu alpha

decay and ²³⁵U

fission.[2][5]

¹⁴⁹Pm 53 hours[7] Beta (β⁻) Emission
Isolated from uranium

fission products.[3][7]

Mechanisms of Formation and Detection
Promethium is naturally formed on Earth through two main nuclear processes:

Spontaneous Fission of Uranium: Uranium-238, a naturally occurring uranium isotope, can

undergo spontaneous fission, breaking into smaller nuclei, which include various isotopes of

promethium.[2]

Alpha Decay of Europium: The natural isotope Europium-151 undergoes a very rare alpha

decay, emitting an alpha particle to become Promethium-147.[2][5]

Extraterrestrially, promethium has been identified in the spectra of stars such as HR 465 in the

Andromeda galaxy.[2][4] The short half-lives of its isotopes imply that it must be continuously

synthesized near the surface of these stars.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Promethium
https://www.britannica.com/science/promethium
https://en.wikipedia.org/wiki/Promethium
https://en.wikipedia.org/wiki/Promethium
https://www.livescience.com/chemistry/secrets-of-radioactive-promethium-a-rare-earth-element-with-mysterious-applications-uncovered-after-80-year-search
https://www.ornl.gov/news/promethium-bound-rare-earth-elements-secrets-exposed
https://en.wikipedia.org/wiki/Promethium
https://periodic-table.rsc.org/element/61/promethium
https://en.wikipedia.org/wiki/Promethium
https://www.chemlin.org/isotope/promethium-147
https://www.britannica.com/science/promethium
https://pmc.ncbi.nlm.nih.gov/articles/PMC7366832/
https://www.britannica.com/science/promethium
https://en.wikipedia.org/wiki/Promethium
https://www.benchchem.com/product/b1221622?utm_src=pdf-body
https://en.wikipedia.org/wiki/Promethium
https://www.chemlin.org/isotope/promethium-147
https://en.wikipedia.org/wiki/Promethium
https://pubchem.ncbi.nlm.nih.gov/element/Promethium
https://en.wikipedia.org/wiki/Promethium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Uranium-238

Promethium Isotopes
(e.g., ¹⁴⁷Pm)

Spontaneous Fission

Europium-151

Alpha Decay

Click to download full resolution via product page

Diagram of natural promethium formation pathways on Earth.

Experimental Protocols for Isolation and
Characterization
Due to its extreme rarity, most promethium used for research is synthesized, primarily as a

fission product of uranium-235 in nuclear reactors.[2][5] The Oak Ridge National Laboratory

(ORNL) is the sole producer of promethium-147 in the United States.[1][8]

This was the definitive method used in the initial discovery and isolation of promethium from

uranium fission products.[3][7]

Objective: To separate trivalent lanthanide ions, including Pm³⁺, from a complex mixture of

fission products.

Methodology:

Sample Preparation: The mixture of fission products obtained from nuclear reactor fuel is

dissolved in an acidic solution (e.g., nitric acid).

Column Preparation: A chromatography column is packed with an ion-exchange resin. The

resin consists of polymer beads with functional groups that can reversibly bind to cations.

Loading: The acidic solution containing the fission products is passed through the column.

Cations, including the lanthanides, bind to the resin, displacing other ions like H⁺.
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Elution: A complexing agent (eluent), such as a citrate or aminopolycarboxylate solution, is

passed through the column. The lanthanide ions have different affinities for the complexing

agent and the resin, based largely on their ionic radius.

Fraction Collection: As the eluent flows, the lanthanide ions are selectively released from

the resin and travel down the column at different rates. Pm³⁺ is separated from its

neighbors, Neodymium (Nd³⁺) and Samarium (Sm³⁺). Fractions of the eluate are collected

over time.

Analysis: Each fraction is analyzed for its radioactive signature and elemental content to

identify the fraction containing the purified promethium.

A modern technique used to determine the chemical properties and bonding characteristics of

promethium in a solution for the first time.[1]

Objective: To characterize the bonding and electronic structure of a promethium complex in

an aqueous solution.

Methodology:

Sample Production: High-purity Promethium-147 is separated from nuclear reactor waste

streams.[1]

Complex Formation (Chelation): The purified ¹⁴⁷Pm is combined in an aqueous solution

with a specially designed organic ligand (e.g., PyDGA).[1] This ligand binds to the

promethium ion, forming a stable, water-soluble complex. This is crucial as promethium

decays into samarium, and the ligand helps to create a stable environment for analysis.[1]

Spectroscopic Analysis: The solution containing the promethium complex is bombarded

with high-energy photons from a synchrotron, a type of particle accelerator.

Data Acquisition: An X-ray detector measures the absorption of X-rays by the promethium

atoms over a range of energies. This generates an X-ray Absorption Near Edge Structure

(XANES) and Extended X-ray Absorption Fine Structure (EXAFS) spectrum.

Data Analysis: The resulting spectrum provides detailed information about the promethium

atom's oxidation state and, crucially, allows for the precise measurement of the bond
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lengths between the promethium atom and the oxygen atoms of the surrounding ligand.[1]

[9] This information helps to place promethium's properties in context with the entire

lanthanide series.[1]

Sample Preparation

Spectroscopic Analysis

Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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